molecular formula C11H14F2N2O B8346402 3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine

3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine

Cat. No.: B8346402
M. Wt: 228.24 g/mol
InChI Key: VSUWTIUGGWFTDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H14F2N2O and its molecular weight is 228.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14F2N2O

Molecular Weight

228.24 g/mol

IUPAC Name

3,6-difluoro-N-(oxan-4-ylmethyl)pyridin-2-amine

InChI

InChI=1S/C11H14F2N2O/c12-9-1-2-10(13)15-11(9)14-7-8-3-5-16-6-4-8/h1-2,8H,3-7H2,(H,14,15)

InChI Key

VSUWTIUGGWFTDN-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1CNC2=C(C=CC(=N2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3,6-trifluoropyridine (3 g, 22.54 mmol), (tetrahydro-2H-pyran-4-yl)methanamine (3.89 g, 33.8 mmol) and triethylamine (7.86 mL, 56.4 mmol) in NMP (60 mL) was heated at about 70° C. for about 1 hr. The reaction mixture was cooled to ambient temperature, diluted with EtOAc (˜100 mL), brine (˜50 mL) and water (˜50 mL). The separated organic layer was washed with brine (1×), 0.3N aqueous HCl (2×), saturated aqueous NaHCO3 solution (1×), brine (1×), dried over Na2SO4, filtered off and concentrated in vacuo providing crude 3,6-difluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine, which was directly used in the next reaction without further purification. Yield: 3.5 g. LCMS (m/z): 229.1 [M+H]+; Retention time=0.79 min.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.89 g
Type
reactant
Reaction Step One
Quantity
7.86 mL
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
brine
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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